Cas no 164802-68-0 (Siamycin I)

• Product name: Siamycin I
• CAS No: 164802-68-0
• MF: C₉₇H₁₃₁N₂₃O₂₆S₄
• MW: 2163.47654
• CID: 151293
• PubChem ID: 16130275

Siamycin I Chemical and Physical Properties

Names and Identifiers

• Siamycin I (9CI)
• 1)-peptide, cyclic (1&reg
• 13),(7&reg
• 19)-bis(disulfide)
• BMY 29304
• FR 901724
• MS 271
• NP 06
• NP 06 (peptide)
• CLGVGSCNDFAGCGYAIVCFW
• 164802-68-0
• DTXSID70167811
• Siamycin I
• FR901724
• MS-271
• DA-51269

• Inchi： InChI=1S/C97H131N23O26S4/c1-11-50(8)80-96(144)119-79(49(6)7)95(143)117-71(93(141)112-63(32-54-22-16-13-17-23-54)87(135)115-66(97(145)146)34-56-37-99-59-25-19-18-24-58(56)59)46-150-149-45-70-92(140)113-64(35-72(98)123)88(136)114-65-36-73(124)108-69(91(139)110-60(30-47(2)3)83(131)101-41-77(128)118-78(48(4)5)94(142)103-40-75(126)107-67(42-121)90(138)116-70)44-148-147-43-68(109-76(127)38-100-81(129)51(9)104-86(134)62(111-89(65)137)31-53-20-14-12-15-21-53)84(132)102-39-74(125)106-61(33-55-26-28-57(122)29-27-55)85(133)105-52(10)82(130)120-80/h12-29,37,47-52,60-71,78-80,99,121-122H,11,30-36,38-46H2,1-10H3,(H2,98,123)(H,100,129)(H,101,131)(H,102,132)(H,103,142)(H,104,134)(H,105,133)(H,106,125)(H,107,126)(H,108,124)(H,109,127)(H,110,139)(H,111,137)(H,112,141)(H,113,140)(H,114,136)(H,115,135)(H,116,138)(H,117,143)(H,118,128)(H,119,144)(H,120,130)(H,145,146)/t50-,51-,52-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70+,71-,78-,79-,80-/m0/s1
• InChI Key： TXYRKTDGDMHVHR-KVPGEWFMSA-N
• SMILES： CC(C[C@H]1C(=O)NCC(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CO)C(=O)N[C@H]2C(N[C@H](C(N[C@@H]3C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC4=CNC5=CC=CC=C45)C(=O)O)=O)CC4C=CC=CC=4)=O)CSSC2)=O)C(C)C)=O)[C@H](CC)C)=O)C)=O)CC2C=CC(O)=CC=2)=O)=O)CSSC[C@H](NC(C3)=O)C(=O)N1)=O)=O)C)=O)CC1C=CC=CC=1)=O)=O)CC(=O)N)=O)C

Computed Properties

• Exact Mass: 2162.8552009g/mol
• Monoisotopic Mass: 2161.8518461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 26
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 150
• Rotatable Bond Count: 22
• Complexity: 4720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 849Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides